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Compound of Interest

Compound Name: Parotin

Cat. No.: B1171596 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the disposal of

Parotin, a brand name for the selective serotonin reuptake inhibitor (SSRI) Paroxetine.

Adherence to these procedures is vital to ensure personnel safety, minimize environmental

impact, and maintain regulatory compliance.

I. Paroxetine: Chemical and Physical Properties
Proper handling and disposal procedures are directly informed by the chemical and physical

properties of Paroxetine. The following table summarizes key quantitative data for Paroxetine

hydrochloride hemihydrate, the common form of this compound in laboratory and

pharmaceutical settings.
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Property Value Reference

Chemical Formula C₁₉H₂₀FNO₃·HCl·½H₂O [1]

Molecular Weight
374.8 g/mol (329.4 as free

base)
[2]

CAS Number 110429-35-1 [3]

Appearance
Odorless, off-white crystalline

powder
[2][4]

Melting Point 120°C to 138°C [1][2]

Solubility in Water 5.4 mg/mL [2][5]

pKa (Basic) 9.8 [5]

LogP 2.53 [5]

II. Hazard Identification and Safety Precautions
Paroxetine is classified as a hazardous substance and presents several risks that necessitate

careful handling and the use of personal protective equipment (PPE).

Hazard Classifications:

Acute Oral Toxicity: Harmful if swallowed.[3][6]

Skin Irritation: Causes skin irritation.[3][6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3][7]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][6]

Aquatic Hazard (Chronic): Toxic to aquatic life with long-lasting effects.[3][6]

Essential Safety Precautions:
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Engineering Controls: All work with Paroxetine powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[3]

Personal Protective Equipment (PPE):

Gloves: Wear impermeable gloves to prevent skin contact.

Eye Protection: Safety glasses or goggles are mandatory to protect against dust particles.

[7]

Lab Coat: A lab coat should be worn to protect clothing and skin.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

Paroxetine is handled.[3]

III. Step-by-Step Disposal Protocol for Paroxetine
Waste
Due to its hazardous nature and ecotoxicity, Paroxetine and any materials contaminated with it

must be disposed of as hazardous chemical waste. The recommended final disposal method is

incineration by a licensed hazardous waste management facility. Under no circumstances

should Paroxetine waste be disposed of down the drain or in regular trash.[8]

1. Waste Segregation and Collection:

Solid Paroxetine Waste: Unused or expired pure Paroxetine, as well as any grossly

contaminated solids (e.g., weighing paper, spill cleanup materials), should be collected in a

designated, leak-proof hazardous waste container.

Contaminated Labware: All disposable materials that have come into contact with

Paroxetine, such as pipette tips, gloves, and vials, must be collected as hazardous waste.

Place these items in a designated, clearly labeled, leak-proof container lined with a heavy-

duty plastic bag.

Solutions: Any solutions containing Paroxetine should be collected in a separate, compatible,

and clearly labeled hazardous waste container for organic or aqueous waste, depending on

the solvent. Do not mix with incompatible waste streams like strong acids or bases.
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2. Waste Container Management:

Container Type: Use only appropriate, chemically resistant containers for hazardous waste.

Plastic containers are often preferred to minimize the risk of breakage.

Labeling: All hazardous waste containers must be clearly and accurately labeled. The label

must include:

The words "Hazardous Waste."

The full chemical name(s) of the contents (e.g., "Paroxetine Waste," "Paroxetine in

Methanol"). Avoid chemical formulas or abbreviations.

The specific hazard characteristics (e.g., "Toxic," "Ecotoxic").

The date when waste was first added to the container (accumulation start date).

Storage: Keep waste containers securely closed at all times, except when adding waste.

Store containers in a designated and secure satellite accumulation area that is at or near the

point of generation and away from incompatible materials.

3. Final Disposal Procedure:

Contact Environmental Health and Safety (EHS): Once a waste container is full or ready for

disposal, contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management office.

Arrange for Pickup: Follow your institution's specific procedures to arrange for the pickup of

the hazardous waste by a licensed and approved waste disposal contractor.

Documentation: Ensure all necessary paperwork and manifests for the hazardous waste

shipment are completed accurately as required by your institution and regulatory agencies.

IV. Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Minor Spills (Powder):

Alert personnel in the immediate area.

Wearing appropriate PPE (gloves, goggles, lab coat, and dust respirator), gently cover the

spill with an absorbent material to avoid generating dust.[4]

Carefully sweep or vacuum the material into a designated hazardous waste container. If

using a vacuum, it must be equipped with a HEPA filter.[4]

Decontaminate the spill area with a suitable cleaning agent and wipe clean.

Collect all cleanup materials as hazardous waste.

Major Spills:

Evacuate the area immediately.

Alert your institution's EHS or emergency response team.

Prevent entry into the affected area.

Allow only trained personnel with appropriate equipment to handle the cleanup.

V. Visual Workflow for Paroxetine Disposal
The following diagram illustrates the procedural flow for the proper management and disposal

of Paroxetine waste from a laboratory setting.
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Caption: Workflow for the safe segregation, containment, and disposal of Paroxetine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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